Cas no 1213598-36-7 ((1s)-1-(Quinolin-6-yl)ethan-1-amine)

• Product Name: (1s)-1-(Quinolin-6-yl)ethan-1-amine
• CAS No: 1213598-36-7
• MF: C₁₁H₁₂N₂
• MW: 172.226382255554
• CID: 5763163
• PubChem ID: 78960984
• Update Time: 2023-12-26

(1s)-1-(Quinolin-6-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1s)-1-(quinolin-6-yl)ethan-1-amine
• (S)-1-(Quinolin-6-yl)ethan-1-amine
• EN300-1841256
• 1213598-36-7
• AKOS017405170
• 6-Quinolinemethanamine, α-methyl-, (αS)-
• (1s)-1-(Quinolin-6-yl)ethan-1-amine

• Inchi： 1S/C11H12N2/c1-8(12)9-4-5-11-10(7-9)3-2-6-13-11/h2-8H,12H2,1H3/t8-/m0/s1
• InChI Key： AIHHJLBGHZOVRZ-QMMMGPOBSA-N
• SMILES： N[C@@H](C)C1C=CC2C(=CC=CN=2)C=1

Computed Properties

• Exact Mass: 172.100048391g/mol
• Monoisotopic Mass: 172.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.118±0.06 g/cm3(Predicted)
• Boiling Point: 311.8±17.0 °C(Predicted)
• pka: 9.17±0.29(Predicted)